2,6,16-Kauranetriol 2-O-beta-D-allopyranoside

Natural product chemistry Analytical chemistry Mass spectrometry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C26H44O8
Molecular Weight 484.6 g/mol
Cat. No. B15589496
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Technical Parameters


Basic Identity
Product Name2,6,16-Kauranetriol 2-O-beta-D-allopyranoside
Molecular FormulaC26H44O8
Molecular Weight484.6 g/mol
Structural Identifiers
InChIInChI=1S/C26H44O8/c1-23(2)8-14(33-22-20(31)19(30)18(29)16(11-27)34-22)9-24(3)17-6-5-13-7-26(17,12-25(13,4)32)10-15(28)21(23)24/h13-22,27-32H,5-12H2,1-4H3/t13-,14+,15+,16+,17-,18+,19+,20+,21+,22+,24-,25+,26+/m0/s1
InChIKeyRGKNTHMUHXNDHJ-SAYNQZGBSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Procurement Overview


2,6,16-Kauranetriol 2-O-beta-D-allopyranoside (CAS: 195735-16-1), also known as Creticoside C, is an ent-kaurane diterpene glycoside with the molecular formula C26H44O8 and molecular weight 484.6 g/mol [1]. The compound is isolated from the herbs and fronds of Pteris cretica (Pteridaceae) [2] and belongs to the class of organic compounds known as diterpene glycosides, in which an isoprene unit is glycosylated [3]. The compound comprises a kaurane diterpene aglycone (2,6,16-kauranetriol; CAS: 41530-90-9) linked via the C-2 hydroxyl group to a β-D-allopyranose sugar moiety [1]. Commercially, this compound is available as a research-grade natural product from multiple vendors with purity typically ≥98% as verified by HPLC, NMR, and MS characterization [4].

Ent-kaurane diterpenoid glycoside with C2-O-β-D-allopyranosyl substitution
C6 and C16 hydroxylation pattern distinct from aglycone and positional isomers
Isolated from Pteris cretica; relevant for natural product library and SAR studies

Why 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Cannot Be Substituted


Substituting 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside with a generic ent-kaurane glycoside or its aglycone counterpart is not scientifically justifiable due to structural features that directly impact physicochemical behavior, assay reproducibility, and potential biological recognition. The compound bears a β-D-allopyranose sugar moiety at the C-2 position, which differs stereochemically from the more common β-D-glucopyranose (C-3 epimer) and β-D-galactopyranose (C-4 epimer) moieties found in related kaurane glycosides [1]. This stereochemical distinction at the sugar level alters hydrogen bonding capacity, molecular recognition by carbohydrate-binding proteins, and overall solubility profile compared to glucoside analogs [2]. Furthermore, glycosylation at the C-2 position of the kaurane scaffold increases molecular weight from 322.5 g/mol (aglycone) to 484.6 g/mol, modifies LogP from a computed higher value to approximately 0.81, and fundamentally changes chromatographic retention behavior, making interchangeable use in analytical or biological assays invalid without complete revalidation . The following section provides the quantitative evidence substantiating these differentiation claims.

Aglycone (2,6,16-kauranetriol) lacks the glycoside; significantly higher lipophilicity and lower TPSA alter permeation context.
Positional isomer (2,16,19-kauranetriol 2-O-β-D-allopyranoside) with C19-hydroxyl reported for distinct bioactivity profiles, may not support differentiation readouts.
Lower purity lots may contain co-isolated diterpenoids; grade variation can confound sensitive cell-based assays.

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Comparative Evidence


TPSA and H-Bonding Enhancement

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside differs from its aglycone counterpart (2,6,16-kauranetriol) by the addition of a β-D-allopyranosyl moiety at the C-2 position. This glycosylation increases the molecular weight from 322.48 g/mol to 484.6 g/mol, representing a 50.2% increase in molecular mass that fundamentally alters analytical detection parameters and biological partitioning behavior [1].

ADME Prediction
Head-to-head
TPSA >139 Ų (vs 60.7 Ų aglycone); MW 484.6 g/mol; +3 HBD, +5 HBA
Supports glycoside selection for permeability/solubility-sensitive assays
Predicted values; verify experimentally
Natural product chemistry Analytical chemistry Mass spectrometry

Cell Differentiation & Anti-Proliferative Specificity

The glycosylation of 2,6,16-kauranetriol with a β-D-allopyranose moiety at C-2 substantially alters the compound's lipophilicity and predicted aqueous solubility profile relative to the aglycone and common glucoside analogs. The computed LogP for 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is 0.81, compared with a predicted higher LogP for the aglycone . This difference reflects the impact of the polar allopyranose sugar on overall molecular hydrophilicity.

Differentiation Mechanism
Cross-study
Induces monocytic differentiation and arrests undifferentiated proliferation (reported in leukemia/psoriasis models)
Supports differentiation pathway studies; aglycone lacks this reported mechanism
Cross-study evidence; confirm in target model
Drug discovery Formulation science ADME profiling

C6-Hydroxylation Structural Divergence

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside contains a β-D-allopyranose sugar moiety, which is a C-3 epimer of the more common β-D-glucopyranose found in the majority of kaurane diterpene glycosides, including 2,6,16-Kauranetriol 2-O-beta-D-glucopyranoside (a distinct chemical entity also reported under the synonym '6beta,16-Dihydroxykauran-2beta-yl beta-D-glucopyranoside') [1]. The stereochemical difference at C-3 of the sugar ring alters the spatial orientation of the C-3 hydroxyl group, affecting hydrogen bonding patterns and molecular recognition by lectins, glycosidases, and carbohydrate-binding domains of proteins .

Positional SAR
Class-level
C6-hydroxyl (target) linked to differentiation; C19-hydroxyl isomer reported for antiviral/immunomodulation
C6-OH substitution defines unique SAR; incorrect isomer invalidates model
Class-level inference; no head-to-head assay
Carbohydrate chemistry Molecular recognition Structure-activity relationship

Purity for Assay Reproducibility

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside exhibits distinct chromatographic retention behavior that enables its separation from co-occurring kaurane glycosides isolated from Pteris cretica, including creticosides A and B (diterpenoid glucosides with different aglycone hydroxylation patterns) and 2,16,19-kauranetriol 2-O-β-D-allopyranoside (a regioisomer differing in aglycone hydroxyl position) [1][2]. The compound is typically supplied with purity ≥98% as verified by HPLC, and its distinct retention time serves as a critical identity marker in quality control workflows [3].

Purity Grade
Supplier data
>98% (HPLC) from select suppliers
High purity supports sensitive assay reproducibility
Supplier-reported; request COA
Analytical method development Quality control Natural product standardization

Application Scenarios for 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside


Differentiation Assays in Hematology and Skin Disorders

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside serves as a validated analytical reference standard for the identification and quantification of this specific diterpene glycoside in Pteris cretica extracts and related phytochemical preparations. Its HPLC-verified purity (≥98%) and distinct retention behavior relative to co-occurring kaurane glycosides (creticosides A and B, and the 2,16,19-regioisomer) enable accurate standardization of botanical raw materials and phytopharmaceutical preparations [1][2]. The compound functions as a reliable marker for quality control of Pteris cretica-derived natural product libraries.

Natural Product Libraries and Glycoside SAR

The presence of the β-D-allopyranose moiety in 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside makes this compound a valuable probe for investigating carbohydrate-recognition specificity. Since allose is a C-3 epimer of glucose, this compound can be used in comparative studies alongside β-D-glucopyranoside analogs to dissect the stereochemical requirements of lectin binding, glycosidase substrate recognition, and glycan-mediated cellular adhesion events . The stereochemical distinction at C-3 of the sugar ring provides a defined variable for structure-activity relationship (SAR) investigations of kaurane glycoside-protein interactions.

Bioassay-Guided Fractionation of Pteris cretica

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is an essential inclusion in focused natural product libraries designed for ent-kaurane diterpenoid screening. Its unique combination of a 2,6,16-trihydroxykaurane aglycone and a β-D-allopyranosyl sugar distinguishes it from the more abundant glucoside counterparts and the non-glycosylated aglycone [3]. The compound's computed physicochemical properties (LogP = 0.81, tPSA = 139.84 Ų) position it in a distinct chemical space compared to aglycone and glucoside analogs, enabling exploration of how glycosylation pattern and sugar stereochemistry modulate biological activity in phenotypic screening campaigns .

Glycosylation Impact on ADME-Tox Profiles

The distinct chromatographic profile of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside relative to co-occurring kaurane glycosides from Pteris cretica makes it a valuable calibration compound for developing and validating HPLC and LC-MS methods aimed at resolving complex mixtures of diterpene glycosides. Its unique retention characteristics, stemming from the combination of aglycone hydroxylation pattern (2β,6β,16-trihydroxy) and allopyranose glycosylation, provide a benchmark for optimizing gradient elution parameters and column selection for diterpene glycoside separations [2].

Application
Selection Property
Validation Focus
Differentiation studies in leukemia and skin disorder models
Specific glycoside for differentiation pathway readouts
Verify differentiation induction and proliferation arrest in target cell models
Natural product library and glycoside SAR
Ent-kaurane scaffold with 2-O-β-D-allopyranosyl substitution
Computational modeling and SAR for hydroxyl positioning impact
Phytochemical profiling of Pteris cretica
Authenticated high-purity reference standard
HPLC/LC-MS method development for dereplication and identity confirmation
Glycosylation impact on ADME-Tox profiles
Markedly increased TPSA and altered lipophilicity vs aglycone
In vitro permeability, stability, and cytotoxicity comparative assays

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